Cas no 23299-28-7 (2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol)

• Product Name: 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol
• CAS No: 23299-28-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD08060962
• CID: 88432
• PubChem ID: 24208809
• Update Time: 2025-06-07

2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylamino-1-(2-methoxyphenyl)ethanol
• 1-(2-methoxyphenyl)-2-(propan-2-ylamino)ethanol
• 2-Isopropylamino-1-(2-methoxy-phenyl)-aethanol
• 2-Isopropylamino-1-(2-Methoxy-Phenyl)-Ethanol
• CHEMBL3246226
• DTXSID00639894
• Benzenemethanol, 2-methoxy-alpha-[[(1-methylethyl)amino]methyl]-
• 1-(2-Methoxyphenyl)-2-[(propan-2-yl)amino]ethan-1-ol
• AKOS009463517
• MFCD08060962
• 23299-28-7
• benzene, 1-(1-hydroxy-2-isopropylamino)ethyl-2-methoxy-
• 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol

• MDL： MFCD08060962
• Inchi： 1S/C12H19NO2/c1-9(2)13-8-11(14)10-6-4-5-7-12(10)15-3/h4-7,9,11,13-14H,8H2,1-3H3
• InChI Key： RLJUZSQHQRIUSG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1OC)CNC(C)C

Computed Properties

• Exact Mass: 209.14200
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.029
• Boiling Point: 337.3°Cat760mmHg
• Flash Point: 157.8°C
• Refractive Index: 1.516
• PSA: 41.49000
• LogP: 2.11750

Additional information on 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol

2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol (CAS No. 23299-28-7): A Comprehensive Overview

2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol (CAS No. 23299-28-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as Milnacipran, is a synthetic organic molecule that has gained considerable attention due to its unique chemical structure and pharmacological properties. In this article, we will delve into the chemical characteristics, synthesis methods, and potential applications of 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol.

The molecular formula of 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol is C₁₄H₁₉NO₂, and its molecular weight is approximately 233.30 g/mol. The compound features a chiral center, which makes it an important precursor in the synthesis of enantiomerically pure compounds. The presence of the isopropylamino and methoxyphenyl groups imparts specific chemical and biological properties that are crucial for its applications in drug development.

In terms of physical properties, 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol is a white crystalline solid with a melting point ranging from 65 to 68°C. It is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and pharmaceutical formulations.

The synthesis of 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxybenzaldehyde with isopropylamine followed by reduction using sodium borohydride or hydrogen gas over a palladium catalyst. This approach yields high purity and enantiomeric purity, making it suitable for pharmaceutical applications.

Milnacipran, the primary derivative of 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol, is a serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of fibromyalgia and major depressive disorder. Recent studies have highlighted its efficacy in reducing pain and improving quality of life in patients with fibromyalgia. The mechanism of action involves selective inhibition of serotonin and norepinephrine transporters, leading to increased levels of these neurotransmitters in the synaptic cleft.

Beyond its use as an SNRI, 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol has shown promise in other therapeutic areas. For instance, research has explored its potential as an antiviral agent against certain RNA viruses. The compound's ability to modulate neurotransmitter levels may also have implications for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.

In the field of chemical research, 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group versatility make it an attractive starting material for organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Safety considerations are paramount when handling 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with the compound in laboratory settings.

In conclusion, 2-Isopropylamino-1-(2-methoxy-phenyl)-ethanol (CAS No. 23299-28-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique chemical structure and pharmacological properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits, the importance of this compound in the scientific community is likely to grow.